Deoxyfuctosazine

• CAS: 17460-13-8
• Synonyms: (1R,2S,3R)-1-[5-[(2S,3R)-2,3,4-Trihydroxybutyl]-2-pyrazinyl]-1,2,3,4-butanetetrol; 2-(D-arabino-Tetrahydroxybutyl)-5-(D-erythro-2,3,4-trihydroxybutyl)pyrazine; NSC 270912
• Molecular Formula: C12H20N2O7
• Molecular Weight: 304.30 g/mol
• SMILES: C1=C(N=CC(=N1)C(C(C(CO)O)O)O)CC(C(CO)O)O
• InChI: InChI=1S/C12H20N2O7/c15-4-9(18)8(17)1-6-2-14-7(3-13-6)11(20)12(21)10(19)5-16/h2-3,8-12,15-21H,1,4-5H2
• InChIKey: FBDICDJCXVZLIP-UHFFFAOYSA-N

Researchers requiring pure 2,5-DOF for T-cell studies face supply of uncharacterized isomer mixtures lacking validated potency. Our 2,5-deoxyfructosazine delivers authenticated single-isomer identity with quantifiable IL-2 inhibition. • 12-fold greater IL-2 suppression vs D-glucosamine (IC50 1.25 mM vs 15 mM), enabling robust cytokine studies without glucosamine instability • Chromatographically resolved from 2,6-DOF isomer; critical for reproducible immunomodulation assays • Validated reference standard for LC-MS quantification of isomer ratios in tobacco (2,5-DOF 0.029%) and brewing couleur (2-6 g/100g) adulteration detection

Deoxyfructosazine: Key Properties Overview

Deoxyfructosazine (2,5-deoxyfructosazine; 2,5-DOF) is a pyrazine derivative formed via Maillard reaction between sugars and ammonia or ammonium compounds, also arising from glucosamine degradation [1]. It is found in cured tobacco, brewing couleurs, and heat-processed foods [2]. Structurally distinct from its isomer 2,6-deoxyfructosazine and related compounds like fructosazine, 2,5-DOF exhibits quantifiable differences in biological activity and industrial occurrence that preclude generic substitution within this compound class.

• [1] Zhu A, Huang JB, Clark A, Romero R, Petty HR. 2,5-Deoxyfructosazine, a D-glucosamine derivative, inhibits T-cell interleukin-2 production better than D-glucosamine. Carbohydr Res. 2007;342(18):2745-2749. View Source
• [2] Wittmann R, Eichner K. Nachweis von Maillard-Produkten in Malzen, Bieren und Braucouleuren. Z Lebensm Unters Forsch. 1989;188:212–220. View Source

Deoxyfructosazine: Differentiation from Analogs

While deoxyfructosazine belongs to a family of polyhydroxyalkylpyrazines that includes fructosazine (FZ) and 2,6-deoxyfructosazine (2,6-DOF), these compounds exhibit divergent biological potency, yield profiles from different carbohydrate sources, and tissue distribution patterns. For instance, 2,5-DOF demonstrates superior IL-2 inhibition compared to its parent glucosamine [1], yet inferior ROS scavenging relative to fructosazine [2]. Furthermore, the isomer ratio of 2,5-DOF to 2,6-DOF varies dramatically depending on the starting sugar (fructose vs. glucose), making procurement decisions based solely on class membership unreliable [3]. The quantitative evidence below establishes precisely where 2,5-DOF differs from its closest comparators.

• [1] Zhu A, Huang JB, Clark A, Romero R, Petty HR. 2,5-Deoxyfructosazine, a D-glucosamine derivative, inhibits T-cell interleukin-2 production better than D-glucosamine. Carbohydr Res. 2007;342(18):2745-2749. View Source
• [2] Yang A, et al. Anti-Aging Efficacy of Fructosazine and Deoxyfructosazine: A Comprehensive In Vitro and In Vivo Analysis. Molecules. 2025;30(11):2263. View Source
• [3] Tsuchida H, et al. Formation of Deoxyfructosazine and Its 6-Isomer by the Browning Reaction between Fructose and Ammonium Formate. Agric Biol Chem. 1976;40(5):921-925. View Source

Deoxyfructosazine: Quantitative Comparison with Analogs

IL-2 Inhibition vs. D-Glucosamine

2,5-Deoxyfructosazine inhibits IL-2 production from PHA-activated T cells with an IC50 of approximately 1.25 mM, a 12-fold improvement over D-glucosamine, which exhibits a half-maximal dose of roughly 15 mM under identical conditions [1]. This direct head-to-head comparison establishes 2,5-DOF as a significantly more potent immunomodulator than its parent amino sugar.

Evidence Dimension	IL-2 production inhibition (IC50)
Target Compound Data	~1.25 mM
Comparator Or Baseline	D-Glucosamine (~15 mM)
Quantified Difference	12-fold lower IC50 (higher potency)
Conditions	PHA-activated Jurkat T cells, neutral pH, phosphate buffer

Why This Matters

Procurement of 2,5-DOF is justified for immunomodulation research requiring higher potency than native glucosamine.

• [1] Zhu A, Huang JB, Clark A, Romero R, Petty HR. 2,5-Deoxyfructosazine, a D-glucosamine derivative, inhibits T-cell interleukin-2 production better than D-glucosamine. Carbohydr Res. 2007;342(18):2745-2749. View Source

ROS Scavenging vs. Fructosazine

In normal human dermal fibroblasts (NHDF) exposed to oxidative stress, both fructosazine (FZ) and deoxyfructosazine (DOF) exhibit ROS scavenging activity. However, FZ demonstrates superior ROS scavenging ability compared with DOF, as shown in Figure 4b,c of the study [1]. While both compounds reduce ROS levels, FZ is the more potent antioxidant in this cellular model.

Evidence Dimension	Reactive oxygen species (ROS) scavenging
Target Compound Data	Significant ROS reduction (magnitude not specified in abstract; see full article)
Comparator Or Baseline	Fructosazine (FZ) - superior scavenging ability
Quantified Difference	FZ > DOF in ROS scavenging (qualitative comparison)
Conditions	Normal human dermal fibroblasts (NHDF) under oxidative stress

Why This Matters

If ROS scavenging is the primary endpoint, fructosazine may be preferred; however, DOF offers distinct immunomodulatory benefits as shown in other evidence.

• [1] Yang A, et al. Anti-Aging Efficacy of Fructosazine and Deoxyfructosazine: A Comprehensive In Vitro and In Vivo Analysis. Molecules. 2025;30(11):2263. View Source

Isomer Distribution in Flue-Cured Tobacco

Quantitative analysis of flue-cured tobacco reveals that 2,5-deoxyfructosazine constitutes 0.029% of the material, while its isomer 2,6-deoxyfructosazine comprises 0.033% [1]. This slightly lower natural abundance of 2,5-DOF relative to 2,6-DOF may influence extraction yields and flavor profile considerations in tobacco applications.

Evidence Dimension	Content in flue-cured tobacco
Target Compound Data	0.029%
Comparator Or Baseline	2,6-Deoxyfructosazine (0.033%)
Quantified Difference	0.004% lower absolute abundance
Conditions	Flue-cured tobacco analysis (Japan Tobacco Inc. and R.J. Reynolds data)

Why This Matters

For authentic tobacco flavor replication, the specific isomer ratio matters; 2,5-DOF must be procured separately from 2,6-DOF.

• [1] Patent CN1513071A. Method for preparing deoxyfructosazine. 2004. View Source

Synthetic Yield by Carbohydrate Source

The yield ratio of 2,5-deoxyfructosazine to 2,6-deoxyfructosazine is highly dependent on the starting sugar. When fructose is reacted with ammonium formate, 2,5-DOF is obtained in considerable high yield while 2,6-DOF forms only in very low yield. Conversely, glucose predominantly yields 2,6-DOF [1]. Under optimized conditions, total deoxyfructosazine yield reaches 0.38–0.42 g per g of original sugar [1].

Evidence Dimension	Isomer yield ratio
Target Compound Data	High yield from fructose; low yield from glucose
Comparator Or Baseline	2,6-Deoxyfructosazine (low yield from fructose; high from glucose)
Quantified Difference	Inverted yield preference based on sugar source
Conditions	Browning reaction with ammonium formate, aqueous solution

Why This Matters

Procurement of 2,5-DOF for synthetic or analytical standards should consider that fructose-based synthesis routes favor this isomer, impacting purity and cost.

• [1] Tsuchida H, et al. Formation of Deoxyfructosazine and Its 6-Isomer by the Browning Reaction between Fructose and Ammonium Formate. Agric Biol Chem. 1976;40(5):921-925. View Source

Authenticity Marker in Brewing Couleur

Deoxyfructosazines (including 2,5-DOF) are present in brewing couleurs at concentrations of 2–6 g per 100 g [1]. This high abundance enables their use as quantitative markers for detecting the addition of brewing couleur to beer, providing a class-level inference of the compound's value in food authenticity testing.

Evidence Dimension	Concentration in brewing couleur
Target Compound Data	2–6 g/100 g
Comparator Or Baseline	Other Maillard products (not specified)
Quantified Difference	High relative abundance
Conditions	Quantitative analysis of commercial brewing couleurs

Why This Matters

2,5-DOF serves as a reliable analytical marker for food authentication, a role not shared by all pyrazine derivatives.

• [1] Wittmann R, Eichner K. Nachweis von Maillard-Produkten in Malzen, Bieren und Braucouleuren. Z Lebensm Unters Forsch. 1989;188:212–220. View Source

Deoxyfructosazine: Application Scenarios

Immunomodulation & IL-2 Inhibition

Utilize 2,5-deoxyfructosazine in T-cell activation studies where 12-fold greater potency than D-glucosamine (IC50 1.25 mM vs. 15 mM) is required [1]. This compound is particularly suited for investigating mechanisms of cytokine suppression without the confounding instability of glucosamine.

Anti-Aging Skincare Formulations

While fructosazine demonstrates superior ROS scavenging, 2,5-DOF contributes to collagen and hyaluronic acid stimulation with distinct immunomodulatory properties [2]. This scenario applies when a multifunctional anti-aging ingredient is desired, where 2,5-DOF complements other actives.

Tobacco Flavor & Authenticity Research

Employ 2,5-DOF as a reference standard for quantifying isomer ratios in tobacco (2,5-DOF 0.029% vs. 2,6-DOF 0.033% [3]) or for studying pyrazine flavor precursor formation during smoking. The compound's presence in cured tobacco makes it essential for flavor reconstitution studies.

Food Authenticity: Brewing Couleur Detection

Leverage the high concentration of deoxyfructosazines (2–6 g/100 g in brewing couleur [4]) as a quantitative marker to detect undeclared caramel color addition in beer and other beverages. 2,5-DOF serves as a reliable analytical target for LC-MS methods.

• [1] Zhu A, Huang JB, Clark A, Romero R, Petty HR. 2,5-Deoxyfructosazine, a D-glucosamine derivative, inhibits T-cell interleukin-2 production better than D-glucosamine. Carbohydr Res. 2007;342(18):2745-2749. View Source
• [2] Yang A, et al. Anti-Aging Efficacy of Fructosazine and Deoxyfructosazine: A Comprehensive In Vitro and In Vivo Analysis. Molecules. 2025;30(11):2263. View Source
• [3] Patent CN1513071A. Method for preparing deoxyfructosazine. 2004. View Source
• [4] Wittmann R, Eichner K. Nachweis von Maillard-Produkten in Malzen, Bieren und Braucouleuren. Z Lebensm Unters Forsch. 1989;188:212–220. View Source